Ethyl(2-methanesulfonylethyl)amine
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Overview
Description
Synthesis Analysis
The synthesis of amines like Ethyl(2-methanesulfonylethyl)amine can be achieved through various methods. One such method involves the use of thiophene as a raw material, intermediate 2-thiophene ethanol is prepared first, and then the 2-thiophene ethylamine is obtained through pressurization and ammonolysis . Another method involves the Leuckart reaction, a process commonly known for its use in the reductive amination of aldehydes and ketones .Molecular Structure Analysis
The nitrogen atom in most amines, including Ethyl(2-methanesulfonylethyl)amine, is sp3 hybridized . Three of the sp3 hybrid orbitals form sigma bonds with the fourth orbital carrying the lone pair electrons . Single-bonded nitrogen is trigonal pyramidal in shape, with the non-bonding lone electron pair pointing to the unoccupied corner of a tetrahedron .Chemical Reactions Analysis
Amines undergo various chemical reactions. For instance, they can be alkylated by an SN2 reaction with alkyl halides . The product of the reaction is an ammonium salt where the negative counter-ion is the halogen of the alkyl halide .Physical And Chemical Properties Analysis
Amines have the ability to accept a proton from water to form substituted ammonium (NH4+) ions and hydroxide (OH−) ions . This property is also likely to be exhibited by Ethyl(2-methanesulfonylethyl)amine.Scientific Research Applications
Catalytic Amidations
Ethyl(2-methanesulfonylethyl)amine plays a significant role in catalytic amidations . This process is crucial for synthesizing amides, which are prevalent in biological systems and various chemical fields such as polymers, materials, and natural products . The compound can act as a catalyst or intermediate in the formation of amide bonds from amines and carboxylic acids or esters, aligning with green chemistry principles by being more atom economic, safe, and practical .
Medicinal Chemistry
In medicinal chemistry, Ethyl(2-methanesulfonylethyl)amine derivatives are explored for their potential as medicinal chemistry hits and screening compounds . These derivatives can serve as ligands for various therapeutic targets, including adrenoceptors, carbonic anhydrase, dopamine receptors, and others. The compound’s flexibility allows for the creation of bioactive molecules that can interact with these targets .
Synthesis of 2-Aminopyrimidine Derivatives
The compound is used in the synthesis of 2-aminopyrimidine derivatives , which have applications in antitrypanosomal activities . These derivatives are prepared from acyclic starting materials and undergo several steps, including ring closure and oxidation to methylsulfonyl compounds, where Ethyl(2-methanesulfonylethyl)amine can be involved as a reagent or catalyst .
Mechanism of Action
Safety and Hazards
Ethyl(2-methanesulfonylethyl)amine is a chemical compound that should be handled with care. It is highly flammable and harmful if swallowed . It may cause severe skin burns and eye damage, respiratory irritation, and may cause drowsiness or dizziness . It is toxic in contact with skin or if inhaled .
Future Directions
The efficient synthesis of amines from bio-based furanic oxygenates has received extensive attention in recent years . This includes drugs affecting the central nervous system, cardiovascular system, and gastrointestinal tract; anticancer drugs, antibiotics, antiviral and antifungal drugs; drugs affecting anxiety; convulsant, biotic, and HIV drugs; and antidiabetic drugs . Therefore, this supports the development of the Leuckart-type preparation of nitrogenous compounds, as well as their advancement in other areas of human development .
properties
IUPAC Name |
N-ethyl-2-methylsulfonylethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO2S/c1-3-6-4-5-9(2,7)8/h6H,3-5H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IINVIBZCXWVCAO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCS(=O)(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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